Cas no 1506449-63-3 (1-(azepan-2-yl)propan-2-ol)

• Product Name: 1-(azepan-2-yl)propan-2-ol
• CAS No: 1506449-63-3
• MF: C₉H₁₉NO
• MW: 157.253262758255
• MDL: MFCD21938930
• CID: 4602877
• PubChem ID: 79501769
• Update Time: 2025-06-08

1-(azepan-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-Azepan-2-yl-propan-2-ol
• 1-(azepan-2-yl)propan-2-ol

• MDL： MFCD21938930
• Inchi： 1S/C9H19NO/c1-8(11)7-9-5-3-2-4-6-10-9/h8-11H,2-7H2,1H3
• InChI Key： ODOKIGUNVGCUOY-UHFFFAOYSA-N
• SMILES： C(C1CCCCCN1)C(O)C

Additional information on 1-(azepan-2-yl)propan-2-ol

Comprehensive Overview of 1-(azepan-2-yl)propan-2-ol (CAS No. 1506449-63-3): Properties, Applications, and Industry Insights

The chemical compound 1-(azepan-2-yl)propan-2-ol (CAS No. 1506449-63-3) is a specialized organic molecule with a unique structural framework, combining an azepane ring and a propan-2-ol side chain. This configuration endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical research, material science, and specialty chemical synthesis. Its molecular formula and steric hindrance characteristics have been explored for applications in drug intermediate development and chiral synthesis, aligning with the growing demand for enantioselective catalysts in green chemistry.

Recent advancements in heterocyclic chemistry have spotlighted 1-(azepan-2-yl)propan-2-ol as a potential building block for bioactive molecules. Researchers are investigating its role in modulating enzyme inhibition and receptor binding, particularly in neurological and metabolic disorders. The compound’s lipophilicity and hydrogen-bonding capacity are critical factors in its pharmacokinetic profiling, a topic frequently queried in AI-driven drug discovery platforms. These attributes resonate with trending searches like "azacycloalkanes in medicine" and "sustainable synthetic routes for complex alcohols."

From an industrial perspective, CAS 1506449-63-3 is gaining traction in high-performance polymer formulations. Its incorporation into polyurethane coatings and epoxy resins enhances thermal stability and adhesion properties, addressing queries such as "next-gen additives for durable materials." Manufacturers are also evaluating its compatibility with biodegradable plastics, a hotspot in ESG (Environmental, Social, and Governance)-focused R&D. Analytical techniques like HPLC purity testing and NMR structural confirmation are routinely employed to ensure batch consistency, reflecting the industry’s emphasis on quality control standards.

Environmental and regulatory considerations for 1-(azepan-2-yl)propan-2-ol are equally pivotal. While not classified as hazardous, its ecological impact assessment data is often sought after in REACH compliance discussions. The compound’s biodegradation pathways and aquatic toxicity profile are under scrutiny, coinciding with search trends like "safe solvents for industrial use" and "green chemistry metrics." This aligns with global initiatives to replace traditional volatile organic compounds (VOCs) with sustainable alternatives.

In summary, 1-(azepan-2-yl)propan-2-ol (CAS No. 1506449-63-3) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceutical scaffolds to advanced material modifiers—are backed by rigorous scientific validation, answering prevalent queries in both academic and industrial domains. As research progresses, this compound is poised to play a transformative role in sectors prioritizing molecular efficiency and environmental stewardship.